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Compound of Interest

Compound Name: Cyclopropane, 1,1-diethenyl-

Cat. No.: B095174

Essential Safety and Handling Guide for
Cyclopropane, 1,1-diethenyl-

Disclaimer: No specific Safety Data Sheet (SDS) for Cyclopropane, 1,1-diethenyl- was
publicly available at the time of this writing. The following guidance is based on the chemical's
structure, which includes a strained cyclopropane ring and reactive vinyl groups, as well as
safety protocols for analogous compounds like vinyl monomers and other cyclopropane
derivatives. This information is intended for qualified researchers and professionals and should
be supplemented with a thorough risk assessment before handling this chemical.

Hazard Assessment and Chemical Properties

Cyclopropane, 1,1-diethenyl- is a cyclic organic compound. Its structure suggests it is highly
reactive due to the combination of a strained three-membered ring and two polymerizable vinyl
(ethenyl) groups. It is likely a volatile and flammable substance.

Predicted Hazards:

o Flammability: Highly flammable as a gas or volatile liquid. Vapors may form explosive
mixtures with air.

o Reactivity: Prone to rapid, exothermic polymerization, especially in the presence of light, air,
oxygen, or catalysts. The strained cyclopropane ring can also undergo ring-opening
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reactions.

o Health Hazards: May cause irritation to the skin, eyes, and respiratory tract. Inhalation of
vapors may cause dizziness or suffocation.

Physicochemical Data (Estimated):

The following table summarizes estimated and known properties of structurally related
compounds to infer the likely characteristics of Cyclopropane, 1,1-diethenyl-.

Estimated for

Value Value (Vinyl
Property . Cyclopropane, 1,1-
(Cyclopropane) Chloride) .
diethenyl-
Molecular Formula CsHs C2HsCl C7H1o
Molecular Weight 42.08 g/mol 62.5 g/mol ~94.15 g/mol
- ) Likely low, volatile
Boiling Point -32.9 °C[1] -13.4°C

liquid or gas

N Extremely flammable Extremely flammable Assumed to be highly
Flammability
gas[1] gas[?] flammable

, o Likely to have a wide
Explosive Limits in Air 2.4 - 10.4 vol %[1] 3.6 - 33 vol %[2] )
explosive range

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling Cyclopropane, 1,1-diethenyl-. The
following table outlines the recommended PPE.
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Body Part Recommended Protection

A full-face respirator with organic vapor
cartridges is recommended when handling the

Respiratory liquid.[3] In case of a leak or spill, or in poorly
ventilated areas, a self-contained breathing
apparatus (SCBA) is necessary.[3]

Chemical safety goggles and a face shield are
Eye/Face _ _
required to protect against splashes.[4]

Chemical-resistant gloves, such as nitrile or
neoprene, should be worn.[5] Given the

Hand potential for high reactivity, consider double-
gloving. Always check the glove manufacturer's

compatibility chart.

A flame-resistant lab coat is mandatory.[6] For
Bod larger quantities or procedures with a higher risk
oay : . .
of splashing, a chemical-resistant apron or a

full-body suit should be used.[5]

Foot Closed-toe, chemical-resistant safety footwear
00
is required to protect against spills.[7]

Operational Plan: Handling and Storage

Handling:

All work with Cyclopropane, 1,1-diethenyl- must be conducted in a well-ventilated chemical

fume hood.

Ground all equipment to prevent static discharge, which could be an ignition source.[2]

Use non-sparking tools.

Keep away from ignition sources such as open flames, hot surfaces, and sparks.[1]
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e Avoid contact with incompatible materials like strong oxidizing agents, acids, and bases,
which could catalyze polymerization.[2]

« Inhibitors may be added to prevent polymerization during storage; consult the supplier for
information on the type and concentration of any inhibitors.[2]

Storage:

» Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated, and dark
place.[2]

» Store away from direct sunlight and heat sources.[2]

o Keep in a flammable materials storage cabinet.

» Store separately from incompatible chemicals.

e Regularly inspect containers for any signs of damage or leaks.

Experimental Protocol: General Laboratory Use

This protocol outlines a general procedure for handling a small quantity of a reactive,
flammable liquid like Cyclopropane, 1,1-diethenyl- in a research setting.

e Preparation:

[¢]

Ensure the chemical fume hood is functioning correctly.

o

Don all required PPE as outlined in the table above.

o

Have a spill kit and a Class B fire extinguisher readily accessible.

[¢]

Prepare all necessary glassware and reagents. Ensure they are clean and dry.

[¢]

Ground all metal equipment.

e Procedure:
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o If the compound is stored under pressure, ensure the regulator is appropriate for the gas
and in good working order.

o Ifitis aliquid, transfer it carefully using a syringe or cannula technique to minimize
exposure to air.

o Perform the reaction in a closed system if possible, under an inert atmosphere (e.g.,
nitrogen or argon).

o Monitor the reaction temperature closely, especially if there is a potential for an exothermic
reaction. Have a cooling bath ready.

e Work-up and Cleaning:
o Quench the reaction carefully with an appropriate reagent.
o Clean glassware with a suitable solvent in the fume hood.
o Dispose of all waste as outlined in the disposal plan below.

Disposal Plan

o Waste Characterization: All waste containing Cyclopropane, 1,1-diethenyl- must be treated
as hazardous and flammable waste.[6]

o Waste Collection:

o Collect all liquid waste in a dedicated, labeled, and sealed container.[6] Do not mix with
other waste streams unless compatibility is confirmed.

o Contaminated solids (e.g., paper towels, gloves) should be placed in a separate, sealed
container.

» Disposal:
o Arrange for disposal through your institution's hazardous waste management program.[8]

o Never dispose of this chemical down the drain or in regular trash.[8]
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o Clearly label the waste container with "Flammable and Reactive Waste: Cyclopropane,
1,1-diethenyl-".

Emergency Procedures

o Spill:

[¢]

Evacuate the immediate area and alert others.[9]

o If the spill is large or you are unsure how to handle it, call your institution's emergency
response team.

o For a small spill, if you are trained and it is safe to do so, contain the spill with an inert
absorbent material like sand or vermiculite.[9] Do not use combustible materials.

o Eliminate all ignition sources.[10]
o Ventilate the area.

o Collect the absorbent material using non-sparking tools and place it in a sealed container
for hazardous waste disposal.[11]

e Fire:
o If the fire is small, use a Class B fire extinguisher (carbon dioxide or dry chemical).

o If the fire is large or cannot be extinguished, evacuate the area and activate the fire alarm.

[9]
e Exposure:

o Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and flush the affected area with plenty of
water for at least 15 minutes. Seek medical attention.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.

Workflow Diagram
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Workflow for Handling Cyclopropane, 1,1-diethenyl-

Preparation

Verify Fume Hood Operation

Don Full PPE

Prepare Spill Kit & Fire Extinguisher

Ground Equipment

Transfer Chemical in Fume Hood

H{ bn
Spill or Leak Personal Exposure

Perform Reaction Under Inert Atmosphere

Monitor Temperature

Cleanup gly Disposal

Quench Reaction

;

Clean Glassware in Hood

\

Segregate & Label Hazardous Waste

\

End of Procedure
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Caption: Logical workflow for the safe handling of Cyclopropane, 1,1-diethenyl- in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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